Cas no 2171999-39-4 (2-(3-bromo-1H-pyrazol-1-yl)-5-fluoropyridine-4-carboxylic acid)
2-(3-bromo-1H-pyrazol-1-yl)-5-fluoropyridine-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(3-bromo-1H-pyrazol-1-yl)-5-fluoropyridine-4-carboxylic acid
- 2171999-39-4
- EN300-1615735
-
- Inchi: 1S/C9H5BrFN3O2/c10-7-1-2-14(13-7)8-3-5(9(15)16)6(11)4-12-8/h1-4H,(H,15,16)
- InChI Key: YKTCPTIOEIZAJG-UHFFFAOYSA-N
- SMILES: BrC1C=CN(C2C=C(C(=O)O)C(=CN=2)F)N=1
Computed Properties
- Exact Mass: 284.95492g/mol
- Monoisotopic Mass: 284.95492g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 282
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 68Ų
2-(3-bromo-1H-pyrazol-1-yl)-5-fluoropyridine-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1615735-0.05g |
2-(3-bromo-1H-pyrazol-1-yl)-5-fluoropyridine-4-carboxylic acid |
2171999-39-4 | 0.05g |
$816.0 | 2023-06-04 | ||
| Enamine | EN300-1615735-0.1g |
2-(3-bromo-1H-pyrazol-1-yl)-5-fluoropyridine-4-carboxylic acid |
2171999-39-4 | 0.1g |
$855.0 | 2023-06-04 | ||
| Enamine | EN300-1615735-0.25g |
2-(3-bromo-1H-pyrazol-1-yl)-5-fluoropyridine-4-carboxylic acid |
2171999-39-4 | 0.25g |
$893.0 | 2023-06-04 | ||
| Enamine | EN300-1615735-0.5g |
2-(3-bromo-1H-pyrazol-1-yl)-5-fluoropyridine-4-carboxylic acid |
2171999-39-4 | 0.5g |
$933.0 | 2023-06-04 | ||
| Enamine | EN300-1615735-1.0g |
2-(3-bromo-1H-pyrazol-1-yl)-5-fluoropyridine-4-carboxylic acid |
2171999-39-4 | 1g |
$971.0 | 2023-06-04 | ||
| Enamine | EN300-1615735-2.5g |
2-(3-bromo-1H-pyrazol-1-yl)-5-fluoropyridine-4-carboxylic acid |
2171999-39-4 | 2.5g |
$1903.0 | 2023-06-04 | ||
| Enamine | EN300-1615735-5.0g |
2-(3-bromo-1H-pyrazol-1-yl)-5-fluoropyridine-4-carboxylic acid |
2171999-39-4 | 5g |
$2816.0 | 2023-06-04 | ||
| Enamine | EN300-1615735-10.0g |
2-(3-bromo-1H-pyrazol-1-yl)-5-fluoropyridine-4-carboxylic acid |
2171999-39-4 | 10g |
$4176.0 | 2023-06-04 | ||
| Enamine | EN300-1615735-50mg |
2-(3-bromo-1H-pyrazol-1-yl)-5-fluoropyridine-4-carboxylic acid |
2171999-39-4 | 50mg |
$816.0 | 2023-09-23 | ||
| Enamine | EN300-1615735-100mg |
2-(3-bromo-1H-pyrazol-1-yl)-5-fluoropyridine-4-carboxylic acid |
2171999-39-4 | 100mg |
$855.0 | 2023-09-23 |
2-(3-bromo-1H-pyrazol-1-yl)-5-fluoropyridine-4-carboxylic acid Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
Additional information on 2-(3-bromo-1H-pyrazol-1-yl)-5-fluoropyridine-4-carboxylic acid
Research Brief on 2-(3-bromo-1H-pyrazol-1-yl)-5-fluoropyridine-4-carboxylic acid (CAS: 2171999-39-4)
2-(3-bromo-1H-pyrazol-1-yl)-5-fluoropyridine-4-carboxylic acid (CAS: 2171999-39-4) is a novel chemical compound that has recently gained attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its pyrazole and fluoropyridine moieties, exhibits potential as a key intermediate or active pharmaceutical ingredient (API) in drug discovery. Recent studies have explored its synthetic pathways, physicochemical properties, and biological activities, positioning it as a promising candidate for further investigation.
The synthesis of 2-(3-bromo-1H-pyrazol-1-yl)-5-fluoropyridine-4-carboxylic acid involves multi-step organic reactions, including bromination, fluorination, and carboxylation. Researchers have optimized these processes to improve yield and purity, as reported in recent publications. The compound's structural features, such as the presence of a bromine atom and a carboxylic acid group, make it a versatile building block for the development of more complex molecules with potential therapeutic applications.
Recent in vitro studies have demonstrated that 2-(3-bromo-1H-pyrazol-1-yl)-5-fluoropyridine-4-carboxylic acid exhibits moderate inhibitory activity against certain enzymatic targets, including kinases and proteases. These findings suggest its potential utility in the treatment of diseases such as cancer, inflammation, and infectious diseases. However, further pharmacological evaluations, including in vivo studies, are required to fully elucidate its therapeutic potential and safety profile.
In addition to its biological activities, the compound has also been investigated for its role in material science. Its unique electronic properties, attributed to the fluorine and bromine substituents, make it a candidate for applications in organic electronics and photovoltaics. Researchers are exploring its use in the development of new materials with enhanced conductivity and stability.
Despite these promising findings, challenges remain in the large-scale production and formulation of 2-(3-bromo-1H-pyrazol-1-yl)-5-fluoropyridine-4-carboxylic acid. Issues such as solubility, stability, and bioavailability need to be addressed to facilitate its transition from the laboratory to clinical applications. Collaborative efforts between chemists, biologists, and pharmacologists are essential to overcome these hurdles and unlock the full potential of this compound.
In conclusion, 2-(3-bromo-1H-pyrazol-1-yl)-5-fluoropyridine-4-carboxylic acid represents a promising area of research in chemical biology and pharmaceutical sciences. Its unique structural features and preliminary biological activities warrant further investigation to explore its therapeutic and material applications. Continued research and development efforts will be crucial in determining its ultimate utility in these fields.
2171999-39-4 (2-(3-bromo-1H-pyrazol-1-yl)-5-fluoropyridine-4-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)